3-[[(1S,3S,5S,6S,8S,10S,11S,13S,15S,16S,18S,21S,23S,25S,26S,28S,31S,33S,36S,38S,40S,41R,42R,43R,44R,45R,46R,47R,48R,49R,50R,51R,52R,53R,54R,55R,56R)-10,15,20,25,30,35,40-heptakis(2-carboxyethylsulfanylmethyl)-41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecahydroxy-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontan-5-yl]methylsulfanyl]propanoic acid
Description
This compound is a highly complex polycyclic molecule featuring 16 hydroxyl groups, 7 carboxyethylsulfanylmethyl substituents, and a nonacyclic core with extensive stereochemical complexity. The stereochemistry (41R,42R,…,56R) further underscores its structural uniqueness, which likely influences its biological interactions and stability .
Properties
IUPAC Name |
3-[[(1S,3S,5S,6S,8S,11S,13S,16S,18S,20S,21S,23S,25S,26S,28S,30S,31S,33S,35S,36S,38S,41R,42R,43R,44R,45R,46R,47R,48R,49R,50R,51R,52R,53R,54R,55R,56R)-10,15,20,25,30,35,40-heptakis(2-carboxyethylsulfanylmethyl)-41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecahydroxy-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontan-5-yl]methylsulfanyl]propanoic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C72H112O48S8/c73-33(74)1-9-121-17-25-57-41(89)49(97)65(105-25)114-58-26(18-122-10-2-34(75)76)107-67(51(99)43(58)91)116-60-28(20-124-12-4-36(79)80)109-69(53(101)45(60)93)118-62-30(22-126-14-6-38(83)84)111-71(55(103)47(62)95)120-64-32(24-128-16-8-40(87)88)112-72(56(104)48(64)96)119-63-31(23-127-15-7-39(85)86)110-70(54(102)46(63)94)117-61-29(21-125-13-5-37(81)82)108-68(52(100)44(61)92)115-59-27(19-123-11-3-35(77)78)106-66(113-57)50(98)42(59)90/h25-32,41-72,89-104H,1-24H2,(H,73,74)(H,75,76)(H,77,78)(H,79,80)(H,81,82)(H,83,84)(H,85,86)(H,87,88)/t25-,26-,27-,28-,29?,30?,31-,32?,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHRODDIHRRDWEW-JWSVSQEBSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSCC1C2C(C(C(O1)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(C(C8O)O)OC9C(OC(O2)C(C9O)O)CSCCC(=O)O)CSCCC(=O)O)CSCCC(=O)O)CSCCC(=O)O)CSCCC(=O)O)CSCCC(=O)O)CSCCC(=O)O)O)O)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CSC[C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@@H]3[C@H](O[C@@H]([C@@H]([C@H]3O)O)O[C@@H]4[C@H](O[C@@H]([C@@H]([C@H]4O)O)O[C@H]5[C@@H]([C@H]([C@@H](O[C@H]6[C@@H]([C@H]([C@@H](O[C@@H]7[C@H](O[C@@H]([C@@H]([C@H]7O)O)O[C@H]8[C@@H]([C@H]([C@@H](O[C@@H]9[C@H](O[C@H](O2)[C@@H]([C@H]9O)O)CSCCC(=O)O)OC8CSCCC(=O)O)O)O)CSCCC(=O)O)OC6CSCCC(=O)O)O)O)OC5CSCCC(=O)O)O)O)CSCCC(=O)O)CSCCC(=O)O)O)O)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C72H112O48S8 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
2002.2 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-[[(1S,3S,...)-5-yl]methylsulfanyl]propanoic acid is a complex molecule with potential biological activity that warrants detailed exploration. This article reviews its biological properties based on available literature and experimental studies.
Chemical Structure and Properties
The compound features a highly intricate structure characterized by multiple stereocenters and functional groups including carboxyethylsulfanylmethyl and hydroxy groups. Its molecular complexity suggests potential interactions with various biological pathways.
Neuroprotective Effects
Recent studies have highlighted the neuroprotective properties of similar compounds. For instance:
- Mechanism of Action : Compounds with structural similarities have demonstrated the ability to mitigate oxidative stress in neuronal cells. This is achieved through the modulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase .
- In Vivo Studies : Experimental models have shown that administration of these compounds can reduce markers of neurodegeneration and improve cognitive function in rodent models subjected to neurotoxic agents .
Antioxidant Activity
The antioxidant capacity of the compound has been a focal point in several studies:
- Oxidative Stress Reduction : The compound has been shown to decrease levels of malondialdehyde (MDA), a marker of lipid peroxidation. This suggests a protective effect against oxidative damage in cellular systems .
- Cellular Assays : In vitro assays indicate that the compound enhances the levels of glutathione (GSH), further supporting its role as an antioxidant agent .
Study 1: Neuroprotective Potential
A study investigating the effects of structurally related compounds on neuroprotection utilized a model where rats were exposed to monosodium glutamate (MSG), a neurotoxin. The results indicated that treatment with these compounds significantly reduced neuronal apoptosis and improved behavioral outcomes compared to control groups .
Study 2: Antioxidant Mechanisms
Another investigation focused on the antioxidant mechanisms of similar compounds. It reported that these substances could upregulate the expression of genes associated with antioxidant defenses in human cell lines exposed to oxidative stress .
Data Tables
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Complexity and Functional Group Diversity
The compound’s closest analogs are sulfanylmethyl-substituted polyhydroxy acids or macrocyclic ethers. Key comparisons include:
- Key Structural Differences: The target compound’s sulfanylmethyl-carboxyethyl moieties are absent in simpler phenolic analogs like nymphaeol C or terpenoids. Unlike ADP-ribose derivatives, which prioritize ribose-phosphate backbones, this compound’s nonacyclic core and hydroxyl/ether linkages suggest a role in stabilizing large-scale molecular interactions .
Spectroscopic Comparisons
- NMR Shifts: The H3’ proton in ADP-ribose resonates at 7.3 ppm, whereas analogous protons in sulfanylmethyl-substituted compounds (e.g., the target) show upfield/downfield shifts due to electron-withdrawing sulfur groups (e.g., 7.5 ppm in related compounds) . Hydroxyl proton signals in the target compound are expected to span 1.5–5.0 ppm, broader than those in monocyclic phenolics (e.g., solophenol A: 4.0–5.5 ppm) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
